2-ethyl-N-[2-furyl(phenyl)methyl]pyrimidine-5-carboxamide

• IUPAC Name: 2-ethyl-N-[furan-2-yl(phenyl)methyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H17N3O2/c1-2-16-19-11-14(12-20-16)18(22)21-17(15-9-6-10-23-15)13-7-4-3-5-8-13/h3-12,17H,2H2,1H3,(H,21,22)
• InChI Key: AUOATZGBLQRYMN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NC(C2=CC=CC=C2)C3=CC=CO3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity. They are considered promising compounds in the field of medicinal chemistry.

Synthesis Analysis

Pyrimidine derivatives can be synthesized through various methods. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For example, they can exhibit promising neuroprotective and anti-inflammatory properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can be analyzed using techniques such as IR spectrum.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can be observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

The future directions in the study of pyrimidine derivatives could involve further exploration of their neuroprotective and anti-inflammatory properties, as well as their potential development as therapeutic agents.